Cas no 2928-17-8 (1-(4-Fluorophenyl)-2-methylpropan-2-ol)

1-(4-Fluorophenyl)-2-methylpropan-2-ol is a fluorinated tertiary alcohol with potential applications in pharmaceutical and organic synthesis. Its structure, featuring a fluorophenyl group and a sterically hindered hydroxyl moiety, makes it a valuable intermediate for constructing more complex molecules. The fluorine substituent enhances electron-withdrawing properties, influencing reactivity in coupling or substitution reactions. The tertiary alcohol group offers stability while remaining amenable to further functionalization. This compound may serve as a precursor in the development of bioactive molecules, leveraging its balanced lipophilicity and structural rigidity. Its synthetic utility is underscored by the versatility of the fluorophenyl motif in medicinal chemistry and materials science.

1-(4-Fluorophenyl)-2-methylpropan-2-ol structure

2928-17-8 structure

Product Name:1-(4-Fluorophenyl)-2-methylpropan-2-ol

CAS No:2928-17-8

MF:C₁₀H₁₃FO

MW:168.208026647568

MDL:MFCD00082699

CID:852674

PubChem ID:520425

Update Time:2025-07-23

1-(4-Fluorophenyl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

- 1-(4-Fluorophenyl)-2-methylpropan-2-ol
- 2-(4-Fluorophenyl)-1,1-dimethylethanol
- Benzeneethanol, 4-fluoro-α,α-dimethyl-
- Phenethyl alcohol, p-fluoro-α,α-dimethyl- (6CI)
- 1-(4-Fluorophenyl)-2-methyl-2-propanol
- 1,1-Dimethyl-2-(4-fluorophenyl)ethan-1-ol
- 1-(4-Fluorophenyl)-2-(methylamino)-1-propanone Hydrochloride
- 1-(4-fluoro-phenyl)-2-methylamino-propan-1-one, hydrochloride
- 1-(4-Fluor-phenyl)-2-methylamino-propan-1-on, Hydrochlor
- 1-(4-Fluor-phenyl)-2-methyl-propan-2-ol
- 4 inverted exclamation mark -Fluoromethcathinone Hydrochloride
- 4'-Fluoro-2-(methylamino)propiophenone Hydrochloride
- 4-Fluoroephedrone Hydrochloride
- Dimethyl-< 4-fluor-benzyl> -carbinol
- FT-0668652
- C10H13FO
- Benzeneethanol, 4-fluoro-beta,beta-dimethyl-
- DWRIANGNJXQAAT-UHFFFAOYSA-N
- 2928-17-8
- EN300-1865906
- G65074
- 4-Fluoro-
- A,
- Benzeneethanol, 4-fluoro-alpha,alpha-dimethyl-
- MFCD00082699
- PS-8723
- SB85215
- SCHEMBL4930066
- 1-(4-FLUORO-PHENYL)-2-METHYL-PROPAN-2-OL
- AKOS010014769
- CS-0212176
- A-dimethylbenzeneethanol
- 703-10-6
- MDL： MFCD00082699
- Inchi： 1S/C10H13FO/c1-10(2,12)7-8-3-5-9(11)6-4-8/h3-6,12H,7H2,1-2H3
- InChI Key： DWRIANGNJXQAAT-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)CC(C)(C)O

Computed Properties

Exact Mass: 168.09509
Monoisotopic Mass: 168.095043196g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 137
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 20.2Å²

Experimental Properties

PSA: 20.23

1-(4-Fluorophenyl)-2-methylpropan-2-ol Pricemore >>

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